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Compound of Interest

Compound Name: Prl-IN-1

Cat. No.: B12383351

A Note to Researchers: Extensive literature searches did not yield specific information on a
compound designated "PRL-IN-1." The following application notes and protocols are based on
established methods for modulating the prolactin (PRL) signaling pathway in mouse models,
providing a framework for investigating the effects of inhibiting this pathway. The protocols and
data presented are derived from studies utilizing known modulators of prolactin or its receptor.

Introduction

Prolactin (PRL) is a versatile hormone with a wide array of physiological functions, including
crucial roles in lactation, reproduction, metabolism, and immune regulation.[1][2][3] The
biological effects of prolactin are initiated by its binding to the prolactin receptor (PRLR), which
triggers intracellular signaling cascades.[1][4][5] Key pathways activated by PRLR include the
JAK-STAT pathway (Janus kinase/Signal transducer and activator of transcription), particularly
STAT5, and the MAP kinase (mitogen-activated protein kinase) pathway.[6][7] Dysregulation of
prolactin signaling is implicated in various pathological conditions, making the study of its
inhibition in animal models a critical area of research.[2][5]

Signaling Pathway of Prolactin

Prolactin binding to its receptor induces receptor dimerization, leading to the activation of
associated Janus kinase 2 (JAK2).[5] Activated JAK2 phosphorylates tyrosine residues on the
intracellular domain of the PRLR, creating docking sites for STAT5 proteins. Recruited STATS is
then phosphorylated, dimerizes, and translocates to the nucleus to regulate the transcription of
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target genes.[6][7] Additionally, prolactin signaling can activate other pathways such as the
MAPK and PI3K/Akt pathways, which are involved in cell proliferation and survival.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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